Cas no 50999-68-3 (3-Octanol, 1-iodo-)

• Product Name: 3-Octanol, 1-iodo-
• CAS No: 50999-68-3
• MF: C₈H₁₇IO
• MW: 256.124455213547
• CID: 363631
• PubChem ID: 13885233
• Update Time: 2025-04-19

3-Octanol, 1-iodo- Chemical and Physical Properties

Names and Identifiers

• 3-Octanol, 1-iodo-
• 1-iodooctan-3-ol
• DTXSID00551865
• 50999-68-3
• SCHEMBL2241701

• Inchi： 1S/C8H17IO/c1-2-3-4-5-8(10)6-7-9/h8,10H,2-7H2,1H3
• InChI Key： RAJKWQFELNIZPN-UHFFFAOYSA-N
• SMILES： ICCC(CCCCC)O

Computed Properties

• Exact Mass: 256.03201
• Monoisotopic Mass: 256.03241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 66.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23